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Compound of Interest

Compound Name: ethyl beta-D-glucopyranoside

Cat. No.: B7909758

An In-Depth Technical Guide to Ethyl B-D-
Glucopyranoside

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 3-D-glucopyranoside is a simple alkyl glycoside, a molecule in which an ethyl group is
linked to a glucose molecule via a -glycosidic bond. While more complex glycosides are
ubiquitous in nature and have been extensively studied for their pharmacological properties,
ethyl B-D-glucopyranoside serves as a fundamental structure in glycoscience. Its study
provides insights into the enzymatic synthesis, physicochemical properties, and potential
biological activities of simple glycosides. This technical guide offers a comprehensive overview
of ethyl B-D-glucopyranoside, focusing on its chemical identity, synthesis, and known biological
context, presented for a scientific audience.

Core Molecular Identifiers

The foundational chemical information for ethyl 3-D-glucopyranoside is summarized below.
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Identifier Value

CAS Number 3198-49-0
Molecular Formula CsH1606
Molecular Weight 208.21 g/mol

Physicochemical Properties

A compilation of the key physicochemical properties of ethyl B-D-glucopyranoside is presented
in the following table, providing a quantitative snapshot of the molecule.

Property Value Source
Melting Point 73 °C (in acetone) [1]
Boiling Point 395.1 £ 42.0 °C (Predicted) [1]
Density 1.40 g/cm3 [2]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [1]
Acetate, DMSO, Acetone

Experimental Protocols

The primary method for the synthesis of ethyl 3-D-glucopyranoside is through enzymatic
catalysis, which offers high stereoselectivity.

Enzymatic Synthesis of Ethyl B-D-Glucopyranoside

A common and efficient method for synthesizing ethyl 3-D-glucopyranoside involves the use of
B-glucosidase in a process of reverse hydrolysis.

Objective: To synthesize ethyl 3-D-glucopyranoside from D-glucose and ethanol using 3-
glucosidase.

Materials:
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D-glucose

Ethanol

B-glucosidase (EC 3.2.1.21)

Buffer solution (e.g., citrate buffer, pH adjusted for optimal enzyme activity)

Weak acid cation exchange resin (e.g., CA10GC in Na+ form) for purification

Methodology:

Reaction Setup: A reaction mixture is prepared containing D-glucose and a significant
excess of ethanol in a suitable buffer. The high concentration of ethanol helps to shift the
equilibrium towards synthesis rather than hydrolysis.

Enzymatic Reaction: 3-glucosidase is added to the reaction mixture. The reaction is
incubated at a controlled temperature, optimized for the specific enzyme used, with gentle
agitation.

Monitoring the Reaction: The progress of the reaction can be monitored by techniques such
as High-Performance Liquid Chromatography (HPLC) to measure the consumption of
glucose and the formation of ethyl 3-D-glucopyranoside. A conversion rate of over 60% of
glucose into the desired product has been reported.[1]

Enzyme Deactivation: Once the reaction has reached the desired conversion, the enzyme is
denatured and removed, typically by heat treatment followed by centrifugation or filtration.

Purification: The resulting solution, containing unreacted glucose, ethanol, and the product,
is then subjected to chromatographic purification. A weak acid cation exchange resin in its
Na+ form has been shown to be effective in separating ethyl 3-D-glucopyranoside from the
more polar glucose.

Product Isolation: The fractions containing the purified ethyl -D-glucopyranoside are
collected, and the solvent is evaporated to yield the final product.

Quantitative Data from Synthesis and Purification:
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Parameter Value
Glucose Conversion > 60%
Product Purity (Post-Purification) Up to 99%

Biological Activity and Signaling Pathways

Direct research on the specific signaling pathways modulated by ethyl 3-D-glucopyranoside is
limited. However, some sources indicate it may have an inhibitory effect on the growth of
microbes like bacteria and fungi, potentially by disrupting the cell membrane.[2] It is also
described as having detergent-like properties.[2]

Interestingly, studies on the alpha anomer, ethyl a-D-glucoside, have shown more defined
biological effects, particularly in the context of skin homeostasis. At a concentration of 0.48 uM,
ethyl a-D-glucoside was found to increase the proliferation of normal human dermal fibroblasts
by 121.0%.[3] Furthermore, at a concentration of 0.048 pM, it increased the production of
collagen | by 159.6%.[3] This was associated with an upregulation of the mRNA expression of
fibroblast growth factors | and VII, as well as type | and type Ill collagen genes.[3] While these
findings pertain to the alpha anomer, they suggest that simple ethyl glycosides can interact with
and modulate cellular processes, opening avenues for future research into the biological roles
of ethyl B-D-glucopyranoside.

Visualizations
Logical Workflow for Enzymatic Synthesis and
Purification

The following diagram illustrates the workflow for the enzymatic synthesis and subsequent
purification of ethyl 3-D-glucopyranoside.
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Caption: Workflow for the enzymatic synthesis of ethyl 3-D-glucopyranoside.
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Conclusion

Ethyl B-D-glucopyranoside, with the CAS number 3198-49-0 and molecular formula CsH16Os,
represents a foundational molecule in the study of glycosides. While its direct involvement in
complex biological signaling pathways is not yet well-documented, established protocols for its
high-yield enzymatic synthesis make it an accessible compound for further research. The
observed biological activities of its alpha anomer suggest that further investigation into the
pharmacological effects of ethyl B-D-glucopyranoside is a promising area for future studies,
particularly in fields such as drug delivery, formulation, and antimicrobial research. This guide
provides a solid technical foundation for professionals engaged in these and related areas of
scientific inquiry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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